6-Iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide

• Molecular Formula: C11H12IN3O
• Molecular Weight: 329.14 g/mol
• IUPAC Name: 6-iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C11H12IN3O/c1-7-10(11(16)14(2)3)13-9-5-4-8(12)6-15(7)9/h4-6H,1-3H3
• InChI Key: ZPFFVQZQDAIYNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)I)C(=O)N(C)C

Description

6-Iodo-N,N,3-trimethylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C11H12IN3O and its molecular weight is 329.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid (150 mg) in DMF (5 ml) were added HATU (283 mg) and N,N-diisopropylethylamine (0.17 ml) at 0° C. The mixture was allowed to warm to room temperature and stirred for 30 min. Dimethylamine (2 M in THF, 0.2 ml) was added, and the resultant mixture was stirred at the same temperature for 18 h. The mixture was then concentrated in vacuo and the residue was diluted with DCM (100 ml). The DCM layer was successively washed with saturated aqueous NH4Cl solution (40 ml), saturated aqueous NaHCO3 solution (20 ml), water (30 ml) and brine (50 ml). The DCM layer was then dried m over Na2SO4, and concentrated in vacuo to give the title compound (150 mg) as a brown oil.